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Compound of Interest

Compound Name: Pivcephalexin

Cat. No.: B1210181

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pivcephalexin hydrochloride is a pivaloyloxymethyl ester prodrug of the first-generation
cephalosporin antibiotic, cephalexin. This modification enhances its oral bioavailability, allowing
for effective systemic concentrations of the active cephalexin molecule to be achieved.
Understanding the physicochemical properties of Pivcephalexin hydrochloride is crucial for its
formulation, stability, and optimal delivery. This technical guide provides a comprehensive
overview of its known chemical and physical characteristics, stability profile, and relevant
experimental methodologies.

Chemical Properties

Pivcephalexin hydrochloride is the hydrochloride salt of the pivaloyloxymethyl ester of
cephalexin. The esterification at the carboxyl group of cephalexin increases its lipophilicity,
facilitating its absorption from the gastrointestinal tract.
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Property Value Reference
(6R,7R)-7-[[(2R)-2-amino-2-
phenylacetyllamino]-3-methyl-
8-oxo-5-thia-1-

Chemical Name azabicyclo[4.2.0]oct-2-ene-2-
carboxylic acid (2,2-dimethyl-1-
oxopropoxy)methyl ester,
hydrochloride

CAS Registry Number 27726-31-4 [1][2]

Molecular Formula C22H27N306S.HCI [11[2]

Molecular Weight 497.99 g/mol [2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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